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2,2,2-Trifluoroethyl
Compound Name:
trichloromethanesulfonate

Cat. No.: B1293860

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trifluoroethyl trichloromethanesulfonate, identified by the CAS number 23199-56-6, is
a halogenated organic compound of significant interest in synthetic chemistry. Its structure,
featuring a trifluoroethyl group and a trichloromethanesulfonate ester, imparts unique reactivity,
making it a potentially valuable reagent. The trifluoroethyl moiety is known to enhance the
thermal stability, lipophilicity, and metabolic resistance of parent molecules, attributes that are
highly sought after in the design of novel pharmaceuticals and agrochemicals. The
trichloromethanesulfonate group, a derivative of sulfonic acid, is anticipated to be a good
leaving group in nucleophilic substitution reactions, analogous to the widely used tosylates,
mesylates, and triflates.

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and safety considerations for 2,2,2-Trifluoroethyl trichloromethanesulfonate, with
a particular focus on its boiling point.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The properties of 2,2,2-Trifluoroethyl
trichloromethanesulfonate are summarized in the table below.
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Property Value Source(s)
Molecular Formula C3H2CIsF303S [1112]
Molecular Weight 281.47 g/mol [2]

CAS Number 23199-56-6 [11[2]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 84 - 86 °C at 20 mmHg [2]

233 °C at 760 mmHg [3]

Melting Point -70 °C [2]

Density 1.714 g/cm3 [2]
Refractive Index 1.4238 [4]

It is important to note the discrepancy in the reported boiling points. The value of 84-86 °C was
measured under reduced pressure (20 mmHg), a common practice for purifying high-boiling or
thermally sensitive compounds.[2] The higher value of 233 °C is reported at atmospheric
pressure (760 mmHg) and is a calculated estimate.[3] The significant difference between these
values underscores the importance of specifying the pressure when reporting boiling points.
For practical laboratory applications involving distillation, the boiling point at reduced pressure
Is often more relevant.

Synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate

The synthesis of 2,2,2-Trifluoroethyl trichloromethanesulfonate involves the esterification of
2,2,2-trifluoroethanol with trichloromethanesulfonyl chloride.[2] While a detailed, peer-reviewed
experimental protocol for this specific reaction is not readily available, a robust procedure can
be designed based on well-established methods for the synthesis of other sulfonate esters,
such as 2,2,2-trifluoroethyl methanesulfonate.[1]

The underlying principle of this reaction is the nucleophilic attack of the hydroxyl group of 2,2,2-
trifluoroethanol on the electrophilic sulfur atom of trichloromethanesulfonyl chloride. The
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reaction is typically carried out in the presence of a non-nucleophilic base, such as
triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.
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Combine 2,2,2-trifluoroethanol,
triethylamine, and anhydrous CH2Cl2
in a flask under N2 at 0 °C

'

Gdd trichloromethanesulfonyl chlorida

in CH2Cl2 dropwise at 0 °C

'

Warm to room temperature
and stir for 2-4 hours

l

Quench with water,
separate layers, and wash
organic phase (HCI, NaHCOs, brine)

Dry organic layer (e.g., MgSQOa),
filter, and concentrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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